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Compound of Interest

Compound Name: 3,9-Dibromoperylene

Cat. No.: B1589472

3,9-Dibromoperylene: A Comprehensive
Technical Guide

An In-depth Examination of the Synthesis, Characterization, and Applications of a Key Organic
Semiconductor Building Block

Introduction

3,9-Dibromoperylene is a halogenated polycyclic aromatic hydrocarbon (PAH) derived from
perylene.[1][2] Its chemical formula is C20H10Brz and it has a molecular weight of approximately
410.1 g/mol .[1][3][4] The strategic placement of two bromine atoms on the perylene core at the
3 and 9 positions imparts unique electronic properties and chemical reactivity, making it a
crucial intermediate in the synthesis of advanced materials.[1] This guide provides a detailed
overview of 3,9-dibromoperylene, covering its synthesis, purification, characterization, and
diverse applications in the field of organic electronics and materials science.

Molecular and Physical Properties

A summary of the key molecular and physical properties of 3,9-dibromoperylene is presented
in the table below.
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Property Value References
Molecular Formula C20H10Br2 [1103114]
Molecular Weight 410.1 g/mol [1103114]

CAS Number 56752-35-3 [1][3][4]
Melting Point 290 °C [2][5]

Boiling Point (Predicted) 554.4 + 23.0 °C [2][5]
Density (Predicted) 1.795 + 0.06 g/cm?3 [2][5]

Solubility

Insoluble in water (1.1E-6 g/L

at 25 °C) 13

Appearance

Solid

Synthesis and Purification

The primary route for synthesizing 3,9-dibromoperylene is through the electrophilic

bromination of perylene.[1] This process must be carefully controlled to achieve the desired

regioselectivity, as other dibrominated isomers can also be formed.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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